Cas no 2382664-60-8 (4-Chloro-2-(morpholinomethyl)-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine-5-carbaldehyde)

• Product Name: 4-Chloro-2-(morpholinomethyl)-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine-5-carbaldehyde
• CAS No: 2382664-60-8
• MF: C₁₉H₁₈ClN₃O₄S
• MW: 419.8819
• CID: 5082728
• Update Time: 2025-05-20

4-Chloro-2-(morpholinomethyl)-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-(morpholinomethyl)-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine-5-carbaldehyde

• Inchi： 1S/C19H18ClN3O4S/c20-18-14(13-24)11-21-19-17(18)10-15(12-22-6-8-27-9-7-22)23(19)28(25,26)16-4-2-1-3-5-16/h1-5,10-11,13H,6-9,12H2
• InChI Key： ASEDTXDUTOEXFN-UHFFFAOYSA-N
• SMILES： ClC1C(C([H])=O)=C([H])N=C2C=1C([H])=C(C([H])([H])N1C([H])([H])C([H])([H])OC([H])([H])C1([H])[H])N2S(C1C([H])=C([H])C([H])=C([H])C=1[H])(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 646
• XLogP3: 2.1
• Topological Polar Surface Area: 89.9

Additional information on 4-Chloro-2-(morpholinomethyl)-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine-5-carbaldehyde

Introduction to 4-Chloro-2-(morpholinomethyl)-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine-5-carbaldehyde (CAS No. 2382664-60-8)

4-Chloro-2-(morpholinomethyl)-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine-5-carbaldehyde (CAS No. 2382664-60-8) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of pyrrolo[2,3-b]pyridines, which are known for their diverse pharmacological properties, including anti-inflammatory, anti-cancer, and anti-viral activities.

The molecular structure of 4-Chloro-2-(morpholinomethyl)-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine-5-carbaldehyde is characterized by a central pyrrolo[2,3-b]pyridine core, substituted with a chloro group at the 4-position, a morpholinomethyl group at the 2-position, and a phenylsulfonyl group at the 1-position. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it an interesting candidate for various therapeutic applications.

Recent studies have highlighted the potential of 4-Chloro-2-(morpholinomethyl)-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine-5-carbaldehyde in the treatment of inflammatory diseases. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are crucial in the regulation of inflammatory responses.

Beyond its anti-inflammatory properties, 4-Chloro-2-(morpholinomethyl)-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine-5-carbaldehyde has also shown promise in cancer research. A study published in Cancer Letters reported that this compound effectively inhibits the proliferation of various cancer cell lines, including breast cancer (MCF-7), colon cancer (HT-29), and lung cancer (A549) cells. The anti-cancer activity is attributed to its ability to induce apoptosis through the activation of caspase cascades and the downregulation of anti-apoptotic proteins such as Bcl-2 and Bcl-xL.

In addition to its therapeutic potential, 4-Chloro-2-(morpholinomethyl)-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine-5-carbaldehyde has been investigated for its use as a chemical probe in biological research. Its unique structure makes it an excellent tool for studying the interactions between small molecules and biological targets. For instance, researchers have used this compound to explore the binding affinities and selectivities of various receptors and enzymes involved in signal transduction pathways.

The synthesis of 4-Chloro-2-(morpholinomethyl)-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine-5-carbaldehyde has been optimized through several synthetic routes. One common approach involves the condensation of 4-chloropyrrolo[2,3-b]pyridine with morpholine followed by sulfonation with phenyl sulfonyl chloride. The final step involves formylation using Vilsmeier reagents to introduce the aldehyde functionality at the 5-position. These synthetic methods have been refined to achieve high yields and purity levels, making it feasible for large-scale production.

In conclusion, 4-Chloro-2-(morpholinomethyl)-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine-5-carbaldehyde (CAS No. 2382664-60-8) is a multifaceted compound with significant potential in both medicinal chemistry and biological research. Its unique structural features and diverse biological activities make it a promising candidate for further investigation and development into novel therapeutic agents. As research in this area continues to advance, it is likely that new applications and insights will emerge, further solidifying its importance in the field.